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Compound of Interest

Compound Name: Bis-PEG17-acid

Cat. No.: B1192368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Bis-PEG17-acid, a homobifunctional crosslinker, is a valuable tool in bioconjugation, drug

delivery, and nanotechnology. Its polyethylene glycol (PEG) backbone imparts hydrophilicity,

while the terminal carboxylic acid groups allow for the covalent linkage to amine-containing

molecules. This in-depth technical guide provides critical safety and handling information for

Bis-PEG17-acid, enabling researchers to work with this reagent safely and effectively.

Chemical and Physical Properties
A comprehensive understanding of the physical and chemical properties of Bis-PEG17-acid is

fundamental for its proper handling and use in experimental settings. The following table

summarizes key data points for this compound.
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Property Value Reference

Chemical Name Bis-PEG17-acid [1]

Synonyms Poly(ethylene glycol) diacid [2]

CAS Number 51178-68-8 [1]

Molecular Formula C38H74O21 [1]

Molecular Weight 867.0 g/mol [3]

Appearance Transparent and oil-free liquid

Purity Typically ≥95%

Solubility
Soluble in water, DMSO, and

DMF.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Bis-PEG17-acid is not readily available, data

from closely related polyethylene glycol diacids suggest a low hazard profile. Generally, PEG

compounds are considered to have good biocompatibility. However, as with any chemical

reagent, appropriate caution should be exercised.

General Handling and Personal Protective Equipment (PPE) Workflow

The following diagram illustrates the recommended workflow for handling Bis-PEG17-acid in a

laboratory setting.
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Figure 1. General Handling Workflow for Bis-PEG17-acid
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Figure 1. General Handling Workflow for Bis-PEG17-acid
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First Aid Measures

Based on general laboratory safety principles for non-hazardous chemicals, the following first

aid measures are recommended:

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Wash the affected area with soap and water.

Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention if you feel unwell.

Storage and Stability
Proper storage is crucial to maintain the integrity and reactivity of Bis-PEG17-acid.

Condition Recommendation

Temperature Store at -20°C for long-term storage.

Atmosphere
Store under an inert atmosphere (e.g., argon or

nitrogen) to prevent oxidation.

Light Protect from light.

Moisture Keep in a dry place.

Experimental Protocols for Safety Assessment
To provide a comprehensive safety profile for novel compounds like Bis-PEG17-acid,

standardized toxicological assessments are necessary. The following are detailed
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methodologies for key in vitro experiments.

In Vitro Cytotoxicity Assay
This protocol is a general method to assess the potential of a substance to cause cell death.

Experimental Workflow for In Vitro Cytotoxicity Assay
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Figure 2. Workflow for In Vitro Cytotoxicity Assay
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Figure 2. Workflow for In Vitro Cytotoxicity Assay
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Detailed Methodology:

Cell Seeding: Plate cells (e.g., HeLa or L929) in a 96-well plate at a density of 5,000-10,000

cells per well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

Preparation of Test Compound: Prepare a stock solution of Bis-PEG17-acid in a suitable

solvent (e.g., sterile water or DMSO). Perform serial dilutions to obtain the desired test

concentrations.

Cell Treatment: Remove the cell culture medium and add 100 µL of the prepared Bis-
PEG17-acid solutions to the respective wells. Include untreated cells as a negative control

and a known cytotoxic agent as a positive control. Incubate for 24 to 48 hours.

MTT Assay:

After the incubation period, remove the treatment medium and wash the cells with

phosphate-buffered saline (PBS).

Add 100 µL of MTT solution (0.5 mg/mL in serum-free medium) to each well and incubate

for 1.5-4 hours at 37°C.

Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan

crystals.

Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The

IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting

cell viability against the concentration of Bis-PEG17-acid.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)
This test provides an in vitro method for identifying skin irritants without the use of animals.

Logical Flow for OECD 439 Skin Irritation Test

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1192368?utm_src=pdf-body
https://www.benchchem.com/product/b1192368?utm_src=pdf-body
https://www.benchchem.com/product/b1192368?utm_src=pdf-body
https://www.benchchem.com/product/b1192368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 3. Logical Flow of OECD 439 Skin Irritation Test
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Figure 3. Logical Flow of OECD 439 Skin Irritation Test
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Detailed Methodology:

Tissue Preparation: Use commercially available Reconstructed Human Epidermis (RhE)

models (e.g., EpiDerm™, EpiSkin™).

Application of Test Substance: Apply a sufficient amount of Bis-PEG17-acid (as is, or in a

suitable solvent) to the surface of the RhE tissue.

Exposure and Incubation: Incubate the treated tissues for a defined period (typically 60

minutes) at 37°C and 5% CO2.

Rinsing: After incubation, thoroughly rinse the tissues with PBS to remove the test

substance.

MTT Assay:

Transfer the tissues to a fresh 24-well plate containing MTT solution (1 mg/mL).

Incubate for 3 hours at 37°C and 5% CO2.

Transfer the tissues to a tube containing a solvent (e.g., isopropanol) to extract the

formazan.

Data Acquisition: Measure the optical density of the formazan extract using a

spectrophotometer.

Data Analysis: Calculate the percentage of cell viability for each tissue relative to the

negative control. A substance is classified as an irritant if the mean cell viability is less than

or equal to 50%.

Conclusion
Bis-PEG17-acid is a versatile reagent with a favorable safety profile characteristic of many

polyethylene glycol derivatives. Adherence to standard laboratory safety protocols, including

the use of appropriate personal protective equipment and proper storage, is essential. For

applications where a detailed toxicological profile is required, the experimental protocols

outlined in this guide provide a framework for a thorough safety assessment. By understanding
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and implementing these safety and handling procedures, researchers can confidently and

responsibly utilize Bis-PEG17-acid in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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